Cas no 67752-30-1 (a-methyl-3-Quinolinemethanol)

• Product Name: a-methyl-3-Quinolinemethanol
• CAS No: 67752-30-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD12808139
• CID: 1721362
• PubChem ID: 12415752
• Update Time: 2025-06-08

a-methyl-3-Quinolinemethanol Chemical and Physical Properties

Names and Identifiers

• a-methyl-3-Quinolinemethanol
• EN300-60264
• (+)-Alpha-methyl-3-quinolinemethanol
• 1-(QUINOLIN-3-YL)ETHANOL
• J-500045
• DB-180350
• MFCD12808139
• 67752-30-1
• CHEMBL4550469
• 1-(3-quinolyl) ethanol
• 3-Quinolinemethanol, a-methyl-
• 3-Quinolinemethanol, I+/--methyl-
• AKOS010147535
• AS-43669
• SCHEMBL6263374
• DTXSID001306495
• 53531-33-2
• 1-(quinolin-3-yl)ethan-1-ol
• 1-quinolin-3-ylethanol
• 1-quinolin-3-yl-ethanol
• Z608483400

• MDL： MFCD12808139
• Inchi： 1S/C11H11NO/c1-8(13)10-6-9-4-2-3-5-11(9)12-7-10/h2-8,13H,1H3
• InChI Key： SKBHMOHCXMUCPS-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on a-methyl-3-Quinolinemethanol

Introduction to A-methyl-3-Quinolinemethanol (CAS No: 67752-30-1)

A-methyl-3-Quinolinemethanol, with the chemical identifier CAS No 67752-30-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its quinoline backbone and a hydroxymethyl substituent at the third position, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of a methyl group at the 1-position further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The quinoline scaffold is renowned for its broad spectrum of biological activities, which have been exploited in the development of various therapeutic agents. A-methyl-3-Quinolinemethanol extends this pharmacophore by introducing functional groups that can be modified to target specific biological pathways. Recent studies have highlighted its role as a precursor in the synthesis of alkaloid-like compounds, which exhibit antimicrobial and anti-inflammatory properties. The hydroxymethyl group, in particular, provides a site for further derivatization, enabling the creation of novel analogs with enhanced efficacy and reduced toxicity.

In the context of modern drug discovery, A-methyl-3-Quinolinemethanol has been investigated for its potential in addressing neurodegenerative diseases. Quinoline derivatives are known to interact with neurotransmitter systems, making them promising candidates for therapies targeting conditions such as Alzheimer's and Parkinson's disease. Preliminary in vitro studies have demonstrated that certain derivatives of this compound can modulate cholinergic and dopaminergic pathways, suggesting a therapeutic window for further exploration. The methyl group at the 1-position appears to stabilize the molecule, improving its bioavailability and metabolic stability.

The synthesis of A-methyl-3-Quinolinemethanol involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the condensation of 3-formylquinoline with formaldehyde under basic conditions, followed by reduction to yield the hydroxymethyl derivative. This method leverages classical organic reactions such as nucleophilic addition and reduction, showcasing the compound's compatibility with established synthetic protocols. Advances in catalytic systems have further refined these processes, enabling higher yields and cleaner reaction profiles.

The pharmacological profile of A-methyl-3-Quinolinemethanol has been complemented by computational studies that predict its interaction with biological targets. Molecular docking simulations have identified potential binding sites on enzymes and receptors relevant to inflammation and neurodegeneration. These predictions align with experimental observations, reinforcing the compound's promise as a lead structure for drug development. The integration of experimental data with computational modeling has become a cornerstone in modern medicinal chemistry, streamlining the identification of promising candidates.

Recent advancements in green chemistry have also influenced the synthesis of A-methyl-3-Quinolinemethanol. Sustainable methodologies focus on reducing waste and energy consumption while maintaining high yields. For instance, solvent-free reactions and catalytic hydrogenations have been explored to minimize environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical practices, ensuring that compounds like this one are produced responsibly without compromising efficacy.

The versatility of A-methyl-3-Quinolinemethanol extends beyond pharmaceutical applications; it also finds utility in materials science. Quinoline derivatives are known for their luminescent properties, making them valuable in OLEDs (Organic Light Emitting Diodes) and sensors. The hydroxymethyl group allows for further functionalization to tailor these properties for specific applications. Researchers are exploring ways to incorporate this compound into novel materials that combine biological activity with advanced technological functions.

As research continues to uncover new applications for A-methyl-3-Quinolinemethanol, collaborations between academia and industry are becoming increasingly vital. These partnerships facilitate the translation of laboratory findings into tangible products, ensuring that compounds like this one reach patients who need them most. The compound's potential in addressing unmet medical needs underscores the importance of continued investment in chemical research and development.

In conclusion, A-methyl-3-Quinolinemethanol (CAS No: 67752-30-1) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural features make it a versatile building block for drug discovery, while its potential applications span from medicine to advanced materials. As our understanding of its properties grows, so too does its promise as a cornerstone compound in modern science. The ongoing exploration of this molecule exemplifies the dynamic nature of chemical research and its ability to address complex challenges across multiple disciplines.